Cas no 22966-40-1 (Phosphonic acid, [1-(methylthio)ethyl]-, diethyl ester)
22966-40-1 structure
Product Name:Phosphonic acid, [1-(methylthio)ethyl]-, diethyl ester
CAS No:22966-40-1
MF:C7H17O3PS
MW:212.24684214592
CID:1412756
PubChem ID:12536438
Update Time:2025-04-20
Phosphonic acid, [1-(methylthio)ethyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, [1-(methylthio)ethyl]-, diethyl ester
- 1-diethoxyphosphoryl-1-methylsulfanylethane
- DTXSID90501672
- 1-(ethoxy-(1-methylsulfanyl-ethyl)-phosphoryl)oxy-ethane
- diethyl 1-(methylsulfanyl)ethylphosphonate
- Diethyl [1-(methylsulfanyl)ethyl]phosphonate
- 22966-40-1
-
- Inchi: 1S/C7H17O3PS/c1-5-9-11(8,10-6-2)7(3)12-4/h7H,5-6H2,1-4H3
- InChI Key: JVORXUIQUWDQQF-UHFFFAOYSA-N
- SMILES: S(C)C(C)P(=O)(OCC)OCC
Computed Properties
- Exact Mass: 212.06371
- Monoisotopic Mass: 212.06360257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 35.53
- LogP: 2.96150
Phosphonic acid, [1-(methylthio)ethyl]-, diethyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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